91-77-0

Diallylmelamine

In Stock

• CAS RN:
• 91-77-0

• Formula:
• C9H14N6

• InChI:
• InChI=1S/C9H14N6/c1-3-5-15(6-4-2)9-13-7(10)12-8(11)14-9/h3-4H,1-2,5-6H2,(H4,10,11,12,13,14)

• InChIKey:
• ROHTVIURAJBDES-UHFFFAOYSA-N

• Diallylmelamine, also known as Diallylmelamine, is a useful research compound. Its molecular formula is C9H14N6 and its molecular weight is 206.25 g/mol. The purity is usually 95%.

1-Benzyl-2-pyrrolidinone

In Stock

• CAS RN:
• 5291-77-0

• Formula:
• C11H13NO

• InChI:
• InChI=1S/C11H13NO/c13-11-7-4-8-12(11)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2

• InChIKey:
• LVUQCTGSDJLWCE-UHFFFAOYSA-N

• 1-Benzyl-2-pyrrolidinone undergoes reduction in THF with lithium N,N-dialkylaminoborohydrides to yield N-benzylpyrrolidine.
  
  

1-Methyl-3-phenyl-2-thioxo-4-imidazolidinone

In Stock

• CAS RN:
• 18391-77-0

• Formula:
• C10H10N2OS

• InChI:
• InChI=1S/C10H10N2OS/c1-11-7-9(13)12(10(11)14)8-5-3-2-4-6-8/h2-6H,7H2,1H3

• InChIKey:
• OADQZAOQKGDEEA-UHFFFAOYSA-N

• 1-Methyl-3-phenyl-2-thioxo-4-imidazolidinone is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.27 g/mol. The purity is usually 95%.

4-{[(Benzyloxy)carbonyl]amino}-2-hydroxybutanoic acid

Usually In Stock

• CAS RN:
• 42491-77-0

• Formula:
• C12H15NO5

• InChI:
• InChI=1S/C12H15NO5/c14-10(11(15)16)6-7-13-12(17)18-8-9-4-2-1-3-5-9/h1-5,10,14H,6-8H2,(H,13,17)(H,15,16)

• InChIKey:
• ULKOBRDRCYROKY-UHFFFAOYSA-N

• 4-{[(Benzyloxy)carbonyl]amino}-2-hydroxybutanoic acid is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.

6,7-Dibromo-1,4-dihydroquinoxaline-2,3-dione

In Stock

• CAS RN:
• 89891-77-0

• Formula:
• C8H4Br2N2O2

• InChI:
• InChI=1S/C8H4Br2N2O2/c9-3-1-5-6(2-4(3)10)12-8(14)7(13)11-5/h1-2H,(H,11,13)(H,12,14)

• InChIKey:
• FVXPGHAWNRHHJD-UHFFFAOYSA-N

• 6,7-Dibromo-1,4-dihydroquinoxaline-2,3-dione is a useful research compound. Its molecular formula is C8H4Br2N2O2 and its molecular weight is 319.94. The purity is usually 95%.

Deanxit

• CAS RN:
• 76391-77-0

• Formula:
• C44H50F3N3OS

• InChI:
• InChI=1S/C23H25F3N2OS.C21H25N/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29;1-21(2)19-13-7-5-10-17(19)16(12-9-15-22(3)4)18-11-6-8-14-20(18)21/h1-2,4-8,16,29H,3,9-15H2;5-8,10-14H,9,15H2,1-4H3/b18-5+;

• InChIKey:
• NECXFGBJNUZGBH-RZFZGDDESA-N

• Deanxit contains melitracen & flupenthixol. It has antidepressant properties.

4-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]-2-(piperidin-1-ylmethyl)phenol

Usually In Stock

• CAS RN:
• 296791-77-0

• Formula:
• C19H21N3O3S

• InChI:
• InChI=1S/C19H21N3O3S/c23-17-9-8-15(12-14(17)13-22-10-4-1-5-11-22)20-19-16-6-2-3-7-18(16)26(24,25)21-19/h2-3,6-9,12,23H,1,4-5,10-11,13H2,(H,20,21)

• InChIKey:
• UOWOGGFKPZGUTH-UHFFFAOYSA-N

• 4-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]-2-(piperidin-1-ylmethyl)phenol is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.

(Z)-5-(2,3-dimethoxybenzylidene)-3-(3-morpholinopropyl)-2-thioxothiazolidin-4-one

In Stock

• CAS RN:
• 877791-77-0

• Formula:
• C19H24N2O4S2

• InChI:
• InChI=1S/C19H24N2O4S2/c1-23-15-6-3-5-14(17(15)24-2)13-16-18(22)21(19(26)27-16)8-4-7-20-9-11-25-12-10-20/h3,5-6,13H,4,7-12H2,1-2H3/b16-13-

• InChIKey:
• DKDRUFBSDIDDQY-SSZFMOIBSA-N

• (Z)-5-(2,3-dimethoxybenzylidene)-3-(3-morpholinopropyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C19H24N2O4S2 and its molecular weight is 408.5 g/mol. The purity is usually 95%.

3,5-Dimethyl-3'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898791-77-0

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-15-10-16(2)12-19(11-15)20(22)18-5-3-4-17(13-18)14-21-6-8-23-9-7-21/h3-5,10-13H,6-9,14H2,1-2H3

• InChIKey:
• KFPFYDBZYKRRON-UHFFFAOYSA-N

• 3,5-Dimethyl-3'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one

In Stock

• CAS RN:
• 102491-77-0

• Formula:
• C21H25NO5

• InChI:
• InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3

• InChIKey:
• NNJPGOLRFBJNIW-UHFFFAOYSA-N

• 1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one is a natural product found in Colchicum robustum, Colchicum tunicatum, and other organisms with data available.

4-propoxypiperidine Hydrochloride

In Stock

• CAS RN:
• 903891-77-0

• Formula:
• C8H18ClNO

• InChI:
• InChI=1S/C8H17NO.ClH/c1-2-7-10-8-3-5-9-6-4-8;/h8-9H,2-7H2,1H3;1H

• InChIKey:
• HOTKDJSUABUYSP-UHFFFAOYSA-N

• 4-propoxypiperidine Hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO and its molecular weight is 179.69 g/mol. The purity is usually 95%.

N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

In Stock

• CAS RN:
• 1797091-77-0

• Formula:
• C17H15N5O4

• InChI:
• InChI=1S/C17H15N5O4/c23-16-6-5-13(20-21-16)17(24)19-11-7-18-22(8-11)9-12-10-25-14-3-1-2-4-15(14)26-12/h1-8,12H,9-10H2,(H,19,24)(H,21,23)

• InChIKey:
• AXWFEXBHUWDWFC-UHFFFAOYSA-N

• N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H15N5O4 and its molecular weight is 353.338. The purity is usually 95%.

3-[(2S)-6-[(E)-2-[2-Chloro-6-(trifluoromethyl)phenyl]ethenyl]-4-[3-(trifluoromethyl)benzenesulfonyl]-3,4-dihydro-2H-1,4-benzoxazin-2-yl]propanoic acid

In Stock

• CAS RN:
• 1807791-77-0

• Formula:
• C27H20ClF6NO5S

• InChI:
• InChI=1S/C27H20ClF6NO5S/c28-22-6-2-5-21(27(32,33)34)20(22)10-7-16-8-11-24-23(13-16)35(15-18(40-24)9-12-25(36)37)41(38,39)19-4-1-3-17(14-19)26(29,30)31/h1-8,10-11,13-14,18H,9,12,15H2,(H,36,37)/b10-7+/t18-/m0/s1

• InChIKey:
• HNQAJIBKSKZNTO-HKMNZKMDSA-N

• 3-[(2S)-6-[(E)-2-[2-Chloro-6-(trifluoromethyl)phenyl]ethenyl]-4-[3-(trifluoromethyl)benzenesulfonyl]-3,4-dihydro-2H-1,4-benzoxazin-2-yl]propanoic acid is a useful research compound. Its molecular formula is C27H20ClF6NO5S and its molecular weight is 620.0 g/mol. The purity is usually 95%.

3-Bromo-6-chloro-8-iodoimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 1221791-77-0

• Formula:
• C7H3BrClIN2

• InChI:
• InChI=1S/C7H3BrClIN2/c8-6-2-11-7-5(10)1-4(9)3-12(6)7/h1-3H

• InChIKey:
• NOBLVPYZQVLTTD-UHFFFAOYSA-N

• 3-Bromo-6-chloro-8-iodoimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H3BrClIN2 and its molecular weight is 357.37 g/mol. The purity is usually 95%.

3-Bromo-2-fluoro-6-hydroxybenzotrifluoride

In Stock

• CAS RN:
• 1807191-77-0

• Formula:
• C7H3BrF4O

• InChI:
• InChI=1S/C7H3BrF4O/c8-3-1-2-4(13)5(6(3)9)7(10,11)12/h1-2,13H

• InChIKey:
• QCQSFZLSKZNVBT-UHFFFAOYSA-N

• 3-Bromo-2-fluoro-6-hydroxybenzotrifluoride is a useful research compound. Its molecular formula is C7H3BrF4O and its molecular weight is 259 g/mol. The purity is usually 95%.

1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one

• CAS RN:
• 102491-77-0; 477-30-5

• Formula:
• C21H25NO5

• InChI:
• InChI=1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3

• InChIKey:
• NNJPGOLRFBJNIW-UHFFFAOYSA-N

• 1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one is a natural product found in Colchicum robustum, Colchicum tunicatum, and other organisms with data available.